Cas no 684271-12-3 (3-Carboethoxyphenyl cyclopentyl ketone)

• Product Name: 3-Carboethoxyphenyl cyclopentyl ketone
• CAS No: 684271-12-3
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1071985
• PubChem ID: 24724160
• Update Time: 2025-04-20

3-Carboethoxyphenyl cyclopentyl ketone Chemical and Physical Properties

Names and Identifiers

• 3-Carboethoxyphenyl cyclopentyl ketone
• ethyl 3-(cyclopentanecarbonyl)benzoate
• 684271-12-3
• DTXSID90642559
• AKOS016019959
• CS-0365752
• ETHYL 3-CYCLOPENTANECARBONYLBENZOATE
• MFCD03841301
• 3-CARBOETHOXYPHENYLCYCLOPENTYLKETONE

• MDL： MFCD03841301
• Inchi： 1S/C15H18O3/c1-2-18-15(17)13-9-5-8-12(10-13)14(16)11-6-3-4-7-11/h5,8-11H,2-4,6-7H2,1H3
• InChI Key： HHMOPHMRZDDIKF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)C1CCCC1

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.23620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones